Cas no 60230-34-4 (Benzoic acid, 2,6-dichloro-, 4-chlorophenyl ester)

• Product Name: Benzoic acid, 2,6-dichloro-, 4-chlorophenyl ester
• CAS No: 60230-34-4
• MF: C₁₃H₇Cl₃O₂
• MW: 301.55248093605
• CID: 1619171
• PubChem ID: 85866239
• Update Time: 2025-04-21

Benzoic acid, 2,6-dichloro-, 4-chlorophenyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2,6-dichloro-, 4-chlorophenyl ester
• DTXSID501233095
• 60230-34-4

• Inchi： 1S/C13H7Cl3O2/c14-8-4-6-9(7-5-8)18-13(17)12-10(15)2-1-3-11(12)16/h1-7H
• InChI Key： LJZAUGWVXKIDIL-UHFFFAOYSA-N
• SMILES： ClC1C=CC=C(C=1C(=O)OC1C=CC(=CC=1)Cl)Cl

Computed Properties

• Exact Mass: 299.95131
• Monoisotopic Mass: 299.951163g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3